7-Oxabicyclo[4.1.0]hept-3-ene

• IUPAC Name: 7-oxabicyclo[4.1.0]hept-3-ene
• InChI: InChI=1S/C6H8O/c1-2-4-6-5(3-1)7-6/h1-2,5-6H,3-4H2
• InChI Key: QLQSJLSVPZCPPZ-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCC2C1O2
• Molecular Formula: C6H8O
• DSSTOX Substance ID: DTXSID70978121
• Molecular Weight: 96.13 g/mol
• CAS RN: 6253-27-6

Description

7-Oxabicyclo[4.1.0]hept-3-ene is a chemical compound with the molecular formula C6H8O. It is a liquid at room temperature. This compound is used as an intermediate in the synthesis of Oseltamivir, an antiviral drug used to treat and prevent influenza A and B viruses. It is also used in a number of industrial sectors including inks and coatings, electricity, and electronics.

Synthesis Analysis

7-Oxabicyclo[4.1.0]hept-3-ene can be synthesized from 2-amino-3-cyano-4-H-pyrans as well as 2-amino-3-cyano-spiropyrans using iodobenzene diacetate (PIDA) as an oxidant at room temperature in the absence of any catalyst. Another method involves the use of oseltamivir intermediate, methyl 5-(pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate.

Molecular Structure Analysis

The molecular structure of 7-Oxabicyclo[4.1.0]hept-3-ene has been studied using density functional theory (DFT) studies. The DFT results revealed that the energy gap of the compounds ranged from 4.32 to 5.82 eV while compound HC had the highest energy gap (5.82 eV) and chemical potential (2.90 eV).

Physical And Chemical Properties Analysis

7-Oxabicyclo[4.1.0]hept-3-ene is a liquid at room temperature. It has a density of 1.1±0.1 g/cm3, a boiling point of 127.8±29.0 °C at 760 mmHg, and a vapor pressure of 13.3±0.2 mmHg at 25°C. It has a total dipole moment of 1.932±0.005 D.

Scientific Research Applications

COVID-19 Therapeutics

. These derivatives showed promising results in computational studies, including density functional theory (DFT) and molecular docking. The compounds exhibited better docking scores than remdesivir and chloroquine, indicating potential as COVID-19 therapeutics.

Spectroscopy and Molecular Structure Analysis

. This research provides insights into the ring inversion potential function of the compound, which is crucial for understanding its chemical behavior and reactivity.

Drug Development and Molecular Engineering

. These molecules have applications in drug development and molecular engineering, showcasing the compound’s versatility in creating diverse chemical entities.

Anticapsin Analog Research

. It serves as a substrate for investigating the substrate specificity of certain enzymes, which is significant for developing new antibacterial agents and understanding bacterial resistance mechanisms.

Synthesis of Butenolides

. This synthesis involves a reaction with Grignard reagents, followed by cycloreversion, which is a valuable method in organic synthesis for constructing complex molecular architectures.

Computational Chemistry

. The molecular electrostatic potential (MESP) analysis revealed electron-rich and electron-deficient regions, which are essential for predicting reactivity and interaction with other molecules.

Safety and Hazards

7-Oxabicyclo[4.1.0]hept-3-ene is classified as a dangerous substance. It has hazard statements H225, H315, H319, H335, indicating that it is highly flammable, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and ensuring adequate ventilation.

Q & A

Q1: What is the molecular structure and formula of 7-Oxabicyclo[4.1.0]hept-3-ene?

A1: 7-Oxabicyclo[4.1.0]hept-3-ene is a bicyclic organic compound consisting of a cyclohexene ring fused to an oxirane (epoxide) ring. Its molecular formula is C6H8O.

Q2: What spectroscopic data is available for characterizing 7-Oxabicyclo[4.1.0]hept-3-ene?

A2: Researchers have extensively studied the spectroscopic properties of 7-Oxabicyclo[4.1.0]hept-3-ene. Its infrared (IR) and Raman spectra have been recorded, particularly focusing on the low-frequency ring puckering mode. [] Additionally, its microwave spectrum has been analyzed to determine its rotational constants and dipole moment. [] These spectroscopic studies provide valuable information about the molecule's structure and conformational dynamics.

Q3: How does the conformation of 7-Oxabicyclo[4.1.0]hept-3-ene influence its properties?

A3: Research indicates that 7-Oxabicyclo[4.1.0]hept-3-ene adopts a boat conformation. [] This conformation, determined through microwave spectroscopy and dipole moment analysis, plays a crucial role in its interactions with other molecules and influences its potential biological activity.

Q4: Has computational chemistry been employed to study 7-Oxabicyclo[4.1.0]hept-3-ene and its derivatives?

A4: Yes, computational methods like Density Functional Theory (DFT) have been applied to study the thermochemical properties of 7-Oxabicyclo[4.1.0]hept-3-ene and related oxabicycloheptenes. [] These calculations provide insights into their enthalpy of formation, entropy, heat capacity, and other thermodynamic parameters, which are essential for understanding their reactivity and behavior.

Q5: Are there any studies on the potential biological activity of 7-Oxabicyclo[4.1.0]hept-3-ene derivatives?

A5: While 7-Oxabicyclo[4.1.0]hept-3-ene itself has not been extensively studied for biological activity, some research explores the potential of its derivatives. One study investigated hydrazones derived from a related compound, methyl 5-(pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate, as potential inhibitors of the COVID-19 main protease using molecular docking and DFT studies. [] These computational methods provide a preliminary assessment of their potential antiviral activity, highlighting the possible applications of such derivatives in medicinal chemistry.

Q6: Have natural products containing the 7-Oxabicyclo[4.1.0]hept-3-ene scaffold been discovered?

A6: Yes, natural products featuring the 7-Oxabicyclo[4.1.0]hept-3-ene core structure have been isolated from various sources. For instance, oligosporon and its derivatives, isolated from the nematode-trapping fungus Arthrobotrys oligospora, exhibit this structural motif. [] These naturally occurring compounds, characterized by spectroscopic techniques and their absolute configurations determined through circular dichroic spectroscopy, demonstrate the relevance of this scaffold in natural product chemistry and its potential biological significance.

Q7: What are the potential applications of 7-Oxabicyclo[4.1.0]hept-3-ene and its derivatives?

A7: While research is ongoing, the unique structural features of 7-Oxabicyclo[4.1.0]hept-3-ene and its derivatives suggest potential applications in various fields:

• Medicinal Chemistry: As demonstrated by the computational study on COVID-19 main protease inhibitors, derivatives of 7-Oxabicyclo[4.1.0]hept-3-ene could be explored for antiviral drug development. []